Cas no 738629-53-3 (Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide)

• Product Name: Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide
• CAS No: 738629-53-3
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• CID: 6625843
• PubChem ID: 146012675
• Update Time: 2025-06-09

Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide
• 738629-53-3
• G70928
• ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate;hydrobromide

• Inchi： 1S/C12H15NO3.BrH/c1-2-16-12(15)11-10-4-3-9(14)7-8(10)5-6-13-11;/h3-4,7,11,13-14H,2,5-6H2,1H3;1H
• InChI Key： RCIASJYKWNZKML-UHFFFAOYSA-N
• SMILES： Br.O(CC)C(C1C2C=CC(=CC=2CCN1)O)=O

Computed Properties

• Exact Mass: 301.03136g/mol
• Monoisotopic Mass: 301.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide

Comprehensive Analysis of Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide (CAS No. 738629-53-3)

Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide (CAS No. 738629-53-3) is a chemically significant compound widely studied in pharmaceutical and organic chemistry research. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the hydroxy and carboxylate functional groups enhances its reactivity, making it a valuable intermediate in drug synthesis and medicinal chemistry applications.

Recent trends in scientific research highlight the growing interest in tetrahydroisoquinoline derivatives due to their potential therapeutic properties. Researchers are particularly focused on their role in modulating neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. The hydrobromide salt form of this compound improves its solubility and stability, making it more suitable for experimental and industrial applications. These attributes align with current demands for bioactive intermediates in drug discovery pipelines.

From a synthetic chemistry perspective, CAS No. 738629-53-3 serves as a versatile building block. Its molecular structure allows for selective modifications, enabling the creation of novel analogs with tailored properties. This adaptability is crucial in modern structure-activity relationship (SAR) studies, where slight structural changes can significantly impact biological efficacy. The compound's ethyl ester moiety further enhances its utility in prodrug design, a hot topic in pharmaceutical development aimed at improving drug delivery and bioavailability.

In the context of green chemistry initiatives, the synthesis and application of Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide have garnered attention. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes, a frequently searched topic among chemists and environmental scientists. The compound's potential in biocatalysis and enzymatic transformations is also under investigation, reflecting the interdisciplinary nature of contemporary chemical research.

Quality control and analytical characterization of 738629-53-3 are critical for ensuring its reproducibility in research settings. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods address common queries from quality assurance professionals seeking reliable analytical protocols for heterocyclic compounds. The availability of detailed spectral data for this compound facilitates its identification and use in high-throughput screening platforms.

The pharmacological potential of 6-hydroxy-tetrahydroisoquinoline derivatives continues to drive research interest. Preliminary studies suggest interactions with various enzyme systems, positioning this compound as a candidate for further investigation in targeted therapy development. Its structural features resemble those of naturally occurring alkaloids, which are often explored for their neuroprotective and antioxidant properties. These connections make it relevant to current discussions about natural product-inspired drug design, a trending subject in medicinal chemistry forums.

From a commercial standpoint, the demand for high-purity Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide reflects its importance in specialty chemical markets. Suppliers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical clients. This focus on GMP-compliant synthesis responds to frequent industry inquiries about reliable sources of research-grade compounds. The compound's shelf life and storage conditions are also frequently searched topics, underscoring the need for proper handling guidelines.

In conclusion, CAS No. 738629-53-3 represents a multifaceted compound with significant applications across chemical and life sciences. Its structural complexity and functional group diversity make it a subject of ongoing research in both academic and industrial settings. As scientific understanding of tetrahydroisoquinoline pharmacology deepens, this compound will likely remain at the forefront of discussions about innovative therapeutic agents and advanced chemical intermediates. The integration of its study with emerging technologies like AI-assisted molecular design further enhances its relevance in modern scientific discourse.